Cas no 1252923-98-0 (2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide)

• Product Name: 2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide
• CAS No: 1252923-98-0
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 5460175
• Update Time: 2025-07-21

2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-3-(3-methylbutyl)-N-(2-methylphenyl)-2,4-dioxothieno[3,2-d]pyrimidine-1(2H)-acetamide
• 2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide

• Inchi： 1S/C20H23N3O3S/c1-13(2)8-10-22-19(25)18-16(9-11-27-18)23(20(22)26)12-17(24)21-15-7-5-4-6-14(15)3/h4-7,9,11,13H,8,10,12H2,1-3H3,(H,21,24)
• InChI Key： RYFUMDKFMLELAY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(C)C)C(=O)C2SC=CC=2N1CC(NC1=CC=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide

Research Brief on 2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide (CAS: 1252923-98-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of thieno[3,2-d]pyrimidine derivatives as promising therapeutic agents. Among these, the compound 2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide (CAS: 1252923-98-0) has garnered significant attention due to its unique structural features and potential pharmacological activities. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The compound, with its complex molecular structure, has been synthesized through multi-step organic reactions, as detailed in recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity. The synthetic route has been optimized to improve yield and scalability, making it a viable candidate for further preclinical and clinical studies.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, in vitro assays have demonstrated its ability to selectively inhibit key kinases, such as PI3K and mTOR, which are critical in cell proliferation and survival. These findings position the compound as a potential candidate for the treatment of cancers and autoimmune disorders.

Further investigations into the pharmacokinetic properties of 2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide have revealed favorable absorption and distribution profiles. Animal studies have shown that the compound achieves therapeutic concentrations in target tissues with minimal off-target effects, underscoring its potential as a safe and effective therapeutic agent. However, further studies are needed to fully elucidate its metabolic pathways and long-term safety profile.

In conclusion, the compound 2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide represents a promising avenue for drug development. Its unique chemical structure, coupled with its potent biological activity, makes it a valuable candidate for further research. Future studies should focus on optimizing its formulation, conducting rigorous preclinical trials, and exploring its potential in combination therapies. This research brief underscores the importance of continued investment in the development of novel thieno[3,2-d]pyrimidine derivatives for therapeutic applications.